Cas no 1261849-61-9 (4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide)

• Product Name: 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide
• CAS No: 1261849-61-9
• MF: C₁₄H₉F₄NO
• MW: 283.220977544785
• CID: 4999853
• Update Time: 2025-05-19

4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

• Inchi： 1S/C14H9F4NO/c15-10-4-5-11(12(7-10)13(19)20)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： MDHVGPPLMMHHAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CC=1C(N)=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide: A Comprehensive Overview

The compound 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide (CAS No. 1261849-61-9) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with fluorine and trifluoromethyl groups, along with a carboxylic acid amide functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, which are crucial for drug candidates. Moreover, the trifluoromethyl group contributes to electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors.

In terms of synthesis, researchers have explored various methodologies to efficiently construct the biphenyl core of this compound. One notable approach involves Suzuki-Miyaura coupling reactions, which allow for the precise assembly of the biphenyl system with high regioselectivity. The introduction of fluorine and trifluoromethyl groups is typically achieved through directed metallation or electrophilic substitution strategies, depending on the specific requirements of the synthesis pathway.

The application of 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide extends beyond pharmaceuticals. In materials science, this compound has been investigated for its potential as a building block in constructing advanced materials, such as organic semiconductors or functional polymers. Its electronic properties, influenced by the electron-withdrawing fluorine and trifluoromethyl groups, make it a promising candidate for applications in optoelectronics and energy storage devices.

From an environmental perspective, understanding the fate and transport of 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide in various ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, particularly in aquatic systems. These investigations are essential for ensuring sustainable practices in the production and use of this compound.

In conclusion, 4-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid amide (CAS No. 1261849-61-9) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both research and industry. As advancements in synthetic methodologies and material science continue to unfold, this compound is expected to play an increasingly important role in driving innovation across various sectors.